Cas no 1464958-40-4 (3-(4-phenoxyphenoxy)azetidine)
3-(4-phenoxyphenoxy)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-phenoxyphenoxy)azetidine
- AKOS012080410
- EN300-1871645
- 1464958-40-4
-
- Inchi: 1S/C15H15NO2/c1-2-4-12(5-3-1)17-13-6-8-14(9-7-13)18-15-10-16-11-15/h1-9,15-16H,10-11H2
- InChI Key: WCIAGLRFJIYFLG-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC1C=CC=CC=1)C1CNC1
Computed Properties
- Exact Mass: 241.110278721g/mol
- Monoisotopic Mass: 241.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 30.5Ų
3-(4-phenoxyphenoxy)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1871645-0.05g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1871645-0.1g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1871645-0.25g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1871645-0.5g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1871645-1.0g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1871645-2.5g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1871645-5.0g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 5g |
$2981.0 | 2023-06-03 | ||
| Enamine | EN300-1871645-10.0g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 10g |
$4421.0 | 2023-06-03 | ||
| Enamine | EN300-1871645-1g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1871645-5g |
3-(4-phenoxyphenoxy)azetidine |
1464958-40-4 | 5g |
$2028.0 | 2023-09-18 |
3-(4-phenoxyphenoxy)azetidine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 3-(4-phenoxyphenoxy)azetidine
Comprehensive Overview of 3-(4-phenoxyphenoxy)azetidine (CAS No. 1464958-40-4): Properties, Applications, and Industry Insights
3-(4-phenoxyphenoxy)azetidine (CAS No. 1464958-40-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This azetidine derivative features a unique phenoxyphenoxy substitution pattern, which contributes to its potential as a building block for drug discovery and advanced polymer formulations. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, this molecule has emerged as a subject of interest for researchers exploring kinase inhibitors and G protein-coupled receptor (GPCR) modulators.
The structural characteristics of 3-(4-phenoxyphenoxy)azetidine make it particularly valuable in the development of small molecule therapeutics. Its azetidine ring provides conformational rigidity while the phenoxy groups offer opportunities for further functionalization. Recent studies suggest potential applications in neurodegenerative disease research, aligning with current industry focus on Alzheimer's and Parkinson's disease treatments. The compound's logP value and hydrogen bonding capacity make it suitable for crossing the blood-brain barrier, a critical factor in CNS drug development.
From a synthetic chemistry perspective, CAS 1464958-40-4 represents an interesting case study in heterocyclic compound synthesis. Researchers are particularly interested in its N-arylation reactions and potential as a precursor for biaryl ether scaffolds. The compound's stability under various pH conditions has prompted investigations into its use as a ligand in catalytic systems, especially for cross-coupling reactions that are fundamental to modern organic synthesis.
In material science applications, 3-(4-phenoxyphenoxy)azetidine has shown promise as a monomer for high-performance polymers. Its rigid structure contributes to thermal stability in polyamides and polyimides, making it relevant for electronic packaging materials and high-temperature adhesives. This aligns with current industry trends toward sustainable, high-temperature-resistant materials for electric vehicle components and renewable energy systems.
The analytical characterization of 1464958-40-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Recent advancements in AI-assisted molecular property prediction have enabled more efficient screening of this compound's potential applications, reducing development timelines in drug discovery pipelines. Quality control specifications for research-grade material generally require ≥95% purity, with strict limits on residual solvents and heavy metal contaminants.
Environmental and safety considerations for 3-(4-phenoxyphenoxy)azetidine follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper PPE including gloves and eye protection is recommended during handling. The compound's biodegradability profile and ecotoxicological data are areas of ongoing research, particularly in light of increasing regulatory focus on green chemistry principles.
Market availability of CAS 1464958-40-4 has expanded in recent years, with several specialty chemical suppliers offering custom synthesis services. The global demand reflects growing interest in azetidine-based pharmacophores, with particular strength in North American and European research markets. Current pricing models typically reflect the compound's multistep synthesis complexity and chromatographic purification requirements.
Future research directions for 3-(4-phenoxyphenoxy)azetidine may explore its potential in proteolysis targeting chimera (PROTAC) design and covalent inhibitor development. The compound's structural features make it a candidate for targeted protein degradation strategies, one of the most exciting frontiers in drug discovery. Additionally, its application in metal-organic frameworks (MOFs) for gas storage or separation technologies represents an emerging area of investigation.
For researchers working with 1464958-40-4, proper storage conditions (typically 2-8°C under inert atmosphere) and stability-indicating analytical methods are crucial for maintaining compound integrity. Recent publications have described improved synthetic routes that enhance atom economy and reduce toxic byproduct formation, addressing the pharmaceutical industry's push toward more sustainable manufacturing processes.
The intellectual property landscape surrounding 3-(4-phenoxyphenoxy)azetidine includes several patents covering its synthetic methods and therapeutic applications. Companies active in kinase inhibitor development and central nervous system drug discovery have shown particular interest in this chemical space. Researchers should conduct thorough patent searches before developing new applications to navigate this competitive landscape effectively.
In conclusion, 3-(4-phenoxyphenoxy)azetidine (CAS No. 1464958-40-4) represents a versatile scaffold with significant potential across multiple scientific disciplines. Its unique combination of rigidity and functional group diversity positions it as valuable building block for both pharmaceutical and advanced material applications. As research continues to uncover new properties and applications, this compound will likely remain an important tool in the chemist's arsenal for addressing complex challenges in human health and technology development.
1464958-40-4 (3-(4-phenoxyphenoxy)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)